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Compound of Interest

Compound Name: Irbesartan-d6

Cat. No.: B12392479 Get Quote

Essential Safety and Handling Guide for Irbesartan-
d6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Irbesartan-d6. The following procedures are

designed to ensure a safe laboratory environment and proper disposal of waste.

Irbesartan is a potent angiotensin II receptor antagonist.[1][2] The deuterated form, Irbesartan-
d6, is often used in research and development.[2] While specific toxicity data for Irbesartan-d6
is limited, it should be handled with the same precautions as Irbesartan due to its similar

structure and pharmacological activity. Irbesartan is suspected of damaging fertility or the

unborn child and may cause damage to kidneys through prolonged or repeated exposure if

swallowed.[3]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is mandatory to minimize

exposure.
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PPE Item Specification Rationale

Gloves
Two pairs of nitrile gloves

(chemotherapy-grade)

Prevents skin contact. Double-

gloving is recommended when

handling potent compounds.[4]

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from dust and

splashes.[3][5][6]

Lab Coat

Disposable, low-permeability

fabric with a solid front, long

sleeves, and tight-fitting cuffs

Prevents contamination of

personal clothing.[4]

Respiratory Protection NIOSH-approved respirator

Required if there is a potential

for aerosol or dust generation.

[3][6]

Engineering Controls
Control Measure Specification Rationale

Ventilation Work in a well-ventilated area.
Minimizes inhalation exposure.

[3][5]

Chemical Fume Hood

Use a certified chemical fume

hood for all weighing and

solution preparation activities.

Contains dust and vapors,

preventing their release into

the laboratory environment.[7]

Handling and Storage
Precautions for Safe Handling:

Obtain special instructions before use.[3]

Do not handle until all safety precautions have been read and understood.[3]

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[7][8]
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Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where the compound is handled.[3][9]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.[6][8]

Recommended storage is often refrigerated (2-8 °C).[8]

Store locked up.[3][6]

Accidental Release Measures
In the event of a spill, follow these procedures:

Step Action

1. Evacuation Evacuate personnel from the immediate area.

2. Ventilation Ensure the area is well-ventilated.

3. Containment
Prevent further leakage or spillage if safe to do

so.[9] Do not let the product enter drains.[8][9]

4. Clean-up

For solid spills, gently sweep up the material to

avoid creating dust and place it in a suitable,

closed container for disposal.[8] For liquid spills,

absorb with an inert material and place in a

sealed container for disposal.

5. Decontamination

Clean the spill area thoroughly with an

appropriate solvent and then with soap and

water.

Disposal Plan
All waste containing Irbesartan-d6 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

Collect in a labeled, sealed container. Dispose

of in accordance with local, state, and federal

regulations for pharmaceutical waste.[3]

Liquid Waste

Collect in a labeled, sealed, and compatible

solvent waste container. Dispose of in

accordance with local, state, and federal

regulations.[3]

Contaminated PPE
Dispose of as hazardous waste in a sealed bag.

[4]

For unused or expired medicine, drug take-back programs are the preferred method of

disposal.[10][11] If a take-back program is not available, the medicine can be disposed of in the

household trash by mixing it with an undesirable substance like used coffee grounds or cat litter

and placing it in a sealed container.[10][12]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

[5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Get medical attention if irritation

develops.[5][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.[3][5]

Ingestion

Do NOT induce vomiting unless directed by

medical personnel. Rinse mouth with water.

Seek immediate medical attention.[3][5][9]

Handling Workflow for Irbesartan-d6
The following diagram outlines the standard operating procedure for handling Irbesartan-d6 in

a laboratory setting.
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Caption: Workflow for safe handling of Irbesartan-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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